Cas no 61958-70-1 (1,2,4-Triazine-3,5(2H,4H)-dione, 6-(propylthio)-)

• Product name: 1,2,4-Triazine-3,5(2H,4H)-dione, 6-(propylthio)-
• CAS No: 61958-70-1
• MF: C₆H₉N₃O₂S
• MW: 187.21956
• CID: 462414
• PubChem ID: 1585565

1,2,4-Triazine-3,5(2H,4H)-dione, 6-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione, 6-(propylthio)-
• 6-propylsulfanyl-2H-1,2,4-triazine-3,5-dione
• DTXSID30364526
• SR-01000518976-1
• 6-(propylsulfanyl)-1,2,4-triazine-3,5(2H,4H)-dione
• AKOS001704944
• 61958-70-1
• AG-205/37107204
• SR-01000518976
• AKOS005577374
• SCHEMBL13657574

• Inchi： InChI=1S/C6H9N3O2S/c1-2-3-12-5-4(10)7-6(11)9-8-5/h2-3H2,1H3,(H2,7,9,10,11)
• InChI Key： ODAMHWJMWNWCHG-UHFFFAOYSA-N
• SMILES： CCCSC1=NNC(=O)NC1=O

Computed Properties

• Exact Mass: 187.04167
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 70.56